Cas no 1026420-83-6 (1-(3,5-Diacetoxyphenyl)-1-bromoethane)

• Product Name: 1-(3,5-Diacetoxyphenyl)-1-bromoethane
• CAS No: 1026420-83-6
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 893329
• Update Time: 2025-06-03

1-(3,5-Diacetoxyphenyl)-1-bromoethane Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Diacetoxyphenyl)-1-bromoethane
• [3-acetyloxy-5-(1-bromoethyl)phenyl] acetate
• 1-(1-bromoethyl)-3,5-diacetoxybenzene
• 1-(3,5-diacetoxyphenyl)-bromoethane
• 1-(3.5-diacetoxyphenyl)-bromoethane
• 5-(1-Bromoethyl)-1,3-benzenediol 1,3-Diacetate
• AGN-PC-007QLU
• CTK8E3011
• SureCN1382104
• 1-(3,5-Diacetoxyphenyl)bromoethane

• Inchi： 1S/C12H13BrO4/c1-7(13)10-4-11(16-8(2)14)6-12(5-10)17-9(3)15/h4-7H,1-3H3
• InChI Key： ZYSHBERCPPDDCB-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC(C)=O)=CC(OC(C)=O)=C1)(Br)C

Computed Properties

• Exact Mass: 300.00000

Experimental Properties

• Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.072 g/l) (25 º C),
• PSA: 52.60000
• LogP: 2.99310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 1-(3,5-Diacetoxyphenyl)-1-bromoethane

Comprehensive Overview of 1-(3,5-Diacetoxyphenyl)-1-bromoethane (CAS No. 1026420-83-6): Properties, Applications, and Innovations

The chemical compound 1-(3,5-Diacetoxyphenyl)-1-bromoethane (CAS No. 1026420-83-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including a bromoethane moiety and diacetoxyphenyl groups, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₃BrO₄, highlights its potential for diverse applications, from drug development to advanced polymer formulations.

In recent years, the demand for high-purity intermediates like 1-(3,5-Diacetoxyphenyl)-1-bromoethane has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, owing to its ability to undergo nucleophilic substitution reactions. The compound's CAS No. 1026420-83-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in synthetic chemistry today is the optimization of reaction yields and sustainability. 1-(3,5-Diacetoxyphenyl)-1-bromoethane aligns with these trends, as its synthesis can be tailored to minimize waste through catalytic methods. Laboratories worldwide are exploring its use in microwave-assisted synthesis, a technique that reduces energy consumption—a key concern for environmentally conscious researchers.

The compound's physicochemical properties further enhance its utility. With a molecular weight of 301.13 g/mol and moderate solubility in organic solvents, it offers flexibility in reaction design. Its acetoxy groups provide sites for further functionalization, making it invaluable for creating customized molecular architectures. This adaptability answers frequent search queries like "modifiable bromoethane derivatives" and "diacetoxyphenyl applications."

In the pharmaceutical sector, 1-(3,5-Diacetoxyphenyl)-1-bromoethane is investigated for its potential in prodrug synthesis. Its ability to release active metabolites under specific conditions aligns with the growing focus on precision medicine. Additionally, its stability under controlled environments makes it a candidate for long-acting formulations, addressing search trends related to "extended-release drug intermediates."

From an industrial perspective, this compound contributes to innovations in specialty coatings and adhesives. Its aromatic backbone and reactive bromine atom enable cross-linking in polymer matrices, enhancing material durability. Such applications resonate with searches for "high-performance polymer additives" and "thermal-resistant materials."

Quality control is paramount when working with CAS No. 1026420-83-6. Analytical techniques like HPLC and NMR spectroscopy ensure batch consistency, a topic frequently queried by quality assurance professionals. Proper storage conditions—away from light and moisture—preserve its reactivity, as emphasized in guidelines for handling sensitive reagents.

Looking ahead, 1-(3,5-Diacetoxyphenyl)-1-bromoethane is poised to play a pivotal role in emerging technologies. Its integration into flow chemistry systems and AI-driven synthesis planning exemplifies how traditional intermediates adapt to modern workflows. As interest in modular chemical platforms grows, this compound’s versatility ensures its continued relevance in both research and industrial applications.